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Compound of Interest

Compound Name: Z8554052021

Cat. No.: B12374733 Get Quote

Disclaimer: The product code VWR Z8554052021 appears to be associated with multiple

common laboratory reagents, including Isopropyl Alcohol and Acetone, based on publicly

available Safety Data Sheets (SDS). This guide provides a consolidated technical overview

based on this information. As these products are general-purpose laboratory solvents, a

discussion of specific biological signaling pathways is not applicable. The information provided

is intended for researchers, scientists, and drug development professionals for safe handling

and use in a laboratory setting.

Core Product Identification and Properties
The VWR product code Z8554052021 is linked to fundamental laboratory solvents such as

Isopropyl Alcohol (Isopropanol) and Acetone. These are highly versatile organic solvents widely

used for cleaning, degreasing, and as a reagent in chemical syntheses.[1][2]

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of Isopropyl Alcohol

and Acetone, the primary products identified with the specified VWR code.

Table 1: Physical and Chemical Properties of Isopropyl Alcohol
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Property Value

Chemical Formula C₃H₈O

CAS Number 67-63-0[2]

Molar Mass 60.1 g/mol

Appearance Colorless liquid[3]

Odor Slight alcohol-like[3]

Boiling Point 82.6 °C (180.7 °F)

Melting Point -89 °C (-128 °F)

Flash Point 12 °C (53.6 °F) - Closed Cup

Density 0.786 g/cm³ at 20 °C[4]

| Solubility in Water | Miscible |

Table 2: Physical and Chemical Properties of Acetone

Property Value

Chemical Formula C₃H₆O

CAS Number 67-64-1[5]

Molar Mass 58.08 g/mol [6]

Appearance Clear, colorless liquid[5]

Odor Pungent, sweetish

Boiling Point 56 °C (133 °F)[6]

Melting Point -95 °C (-139 °F)[6]

Flash Point -20 °C (-4 °F) - Closed Cup

Specific Gravity 0.786 - 0.789 at 25 °C[5]
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| Purity | ≥ 99.5%[5][6] |

Experimental Protocols: Safe Handling and Usage
Given the nature of these products as flammable solvents, adherence to strict safety protocols

is paramount. The following represents a generalized experimental protocol for the safe

handling and use of solvents like Isopropyl Alcohol or Acetone in a research environment.

Personal Protective Equipment (PPE) and Preparation
Attire: Wear a flame-resistant lab coat, long pants, and closed-toe shoes.

Eye Protection: Use chemical splash goggles that meet ANSI Z87.1 standards.

Hand Protection: Wear solvent-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for

any signs of degradation or perforation before use.[3]

Ventilation: All handling of the solvent must be performed inside a certified chemical fume

hood to avoid inhalation of vapors.[3]

Emergency Equipment: Ensure an eyewash station, safety shower, and a Class B fire

extinguisher are readily accessible and unobstructed.

Solvent Dispensing and Use
Grounding: When transferring volumes greater than 1 liter, ensure both the source container

and the receiving vessel are properly grounded and bonded to prevent static discharge,

which can ignite flammable vapors.[2][3]

Tools: Use only non-sparking tools when opening or handling containers.[2]

Heating: Never heat flammable solvents using an open flame. Use only intrinsically safe

heating equipment such as heating mantles or steam baths. Keep away from all ignition

sources.[2][3]

Procedure: For applications such as cleaning or degreasing, apply the solvent to a wipe cloth

or immerse the object within the fume hood. Avoid spraying the solvent where possible.
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Storage and Disposal
Storage: Store in a tightly closed, properly labeled container in a designated flammable

liquids cabinet. The storage area should be cool, dry, and well-ventilated, away from

incompatible materials like strong oxidizing agents.[3][7]

Disposal: Dispose of waste solvent and solvent-contaminated materials (e.g., wipes, gloves)

in a designated hazardous waste container. Do not pour waste solvent down the drain. All

disposal must follow institutional, local, and national regulations.[2]

Mandatory Visualizations
The following diagrams illustrate key workflows for the safe and effective use of laboratory

solvents and reagents associated with this product number.
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1. Preparation Phase

2. Handling & Use Phase

3. Post-Procedure Phase

Don Personal Protective Equipment
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(Use Non-Sparking Tools)

If > 1L
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Inside Fume Hood
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Clean Work Area

Remove & Decontaminate PPE

End

Start

Click to download full resolution via product page

Caption: General workflow for the safe handling of flammable laboratory solvents.
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In the event that VWR Z8554052021 refers to pH test strips, the following workflow applies.

1. Preparation

2. Measurement

3. Reading & Disposal

Obtain Sample Solution

Remove One Test Strip
from Container

Immediately Reseal Container

Dip Strip in Sample (1 sec)

Shake Off Excess Liquid

Wait for Color to Stabilize

Weakly buffered solution:
keep immersed longer

Compare Strip to Color Chart

Record pH Value

Dispose of Used Strip

End

Start

Click to download full resolution via product page
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Caption: Standard protocol for pH measurement using indicator test strips.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12374733?utm_src=pdf-custom-synthesis
https://www.silmid.com/us/specialties/specialty-chemicals/vwr-acetone-technical-variant/
https://media.vwr.com/stibo/search/sds000000696_kr_en.pdf
https://www.cliawaived.com/amfile/file/download/file/1251/product/6527/
http://webs.anokaramsey.edu/chemistry/MSDS/Rubbing%20Alcohol.pdf
https://www.mbfgfiles.co.uk/datasheets/acetone_tech.pdf
https://hoachatthinghiem.org/product/acetone-acs-grade-%E2%89%A5-99-5-vwr-chai-2-5l-cas-67-64-1/
https://nrf.aux.eng.ufl.edu/_files/msds/2/Isopropyl%20Alcohol.pdf
https://www.benchchem.com/product/b12374733#vwr-z8554052021-product-specifications
https://www.benchchem.com/product/b12374733#vwr-z8554052021-product-specifications
https://www.benchchem.com/product/b12374733#vwr-z8554052021-product-specifications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12374733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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